Cas no 654080-09-8 (Propanedioic acid,[3-[[6-(5-phenyl-2-benzoxazolyl)-2-naphthalenyl]oxy]propyl]-)

• Product name: Propanedioic acid,[3-[[6-(5-phenyl-2-benzoxazolyl)-2-naphthalenyl]oxy]propyl]-
• CAS No: 654080-09-8
• MF: C₂₉H₂₃NO₆
• MW: 481.496028184891
• CID: 1686547

Propanedioic acid,[3-[[6-(5-phenyl-2-benzoxazolyl)-2-naphthalenyl]oxy]propyl]- Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,[3-[[6-(5-phenyl-2-benzoxazolyl)-2-naphthalenyl]oxy]propyl]-
• Propanedioic acid, 2-[3-[[6-(5-phenyl-2-benzoxazolyl)-2-naphthalenyl]oxy]propyl]-

• Inchi： 1S/C29H23NO6/c31-28(32)24(29(33)34)7-4-14-35-23-12-10-19-15-22(9-8-20(19)16-23)27-30-25-17-21(11-13-26(25)36-27)18-5-2-1-3-6-18/h1-3,5-6,8-13,15-17,24H,4,7,14H2,(H,31,32)(H,33,34)
• InChI Key： PASKQRYKPCVCRN-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(CCCOC1=CC=C2C(=C1)C=CC(C1=NC3=CC(C4=CC=CC=C4)=CC=C3O1)=C2)C(O)=O

Computed Properties

• Exact Mass: 481.15259

Experimental Properties

• Density: 1.335±0.06 g/cm3(Predicted)
• Boiling Point: 754.3±60.0 °C(Predicted)
• PSA: 109.86
• pka: 3.22±0.21(Predicted)